Cas no 1823943-32-3 (Tert-Butyl (4-bromo-5-methylthiazol-2-yl)carbamate)

• Product Name: Tert-Butyl (4-bromo-5-methylthiazol-2-yl)carbamate
• CAS No: 1823943-32-3
• MF: C₉H₁₃BrN₂O₂S
• MW: 293.180720090866
• CID: 4728007
• Update Time: 2025-08-04

Tert-Butyl (4-bromo-5-methylthiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-5-methylthiazol-2-yl)carbamate
• FCH2496244
• AX8256616
• Tert-Butyl (4-bromo-5-methylthiazol-2-yl)carbamate

• Inchi： 1S/C9H13BrN2O2S/c1-5-6(10)11-7(15-5)12-8(13)14-9(2,3)4/h1-4H3,(H,11,12,13)
• InChI Key： IAUWEIYCHDEMNJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Topological Polar Surface Area: 79.5

Additional information on Tert-Butyl (4-bromo-5-methylthiazol-2-yl)carbamate

Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate: A Comprehensive Overview

The compound Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate, identified by the CAS Registry Number 1823943-32-3, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of carbamates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted thiazole ring. The thiazole ring is a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms, with substituents at positions 4 and 5 being bromine and methyl groups, respectively.

Recent studies have highlighted the potential of Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The bromine substituent at position 4 of the thiazole ring is particularly significant, as it contributes to the molecule's electronic properties and enhances its bioavailability. This makes it an attractive candidate for further pharmacological studies.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The carbamate group in the molecule imparts hydrophilic properties, making it suitable for use in coatings and adhesives. Recent advancements in polymer chemistry have demonstrated that incorporating Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate into polymer matrices can improve their mechanical strength and thermal stability. This opens up new possibilities for its use in high-performance materials for aerospace and automotive industries.

The synthesis of Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate involves a multi-step process that typically begins with the preparation of the thiazole ring. The bromination at position 4 is achieved through electrophilic substitution reactions, while the methyl group at position 5 is introduced via alkylation. The final step involves the attachment of the tert-butyl carbamate group through nucleophilic substitution or coupling reactions. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, there is growing interest in understanding the biodegradability and toxicity of Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway. However, further research is required to assess its long-term impact on aquatic ecosystems and human health.

In conclusion, Tert-Butyl (4-Bromo-5-Methylthiazol-2-Yl)Carbamate represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.